5,6,7,8-Tetrahydro-1,7-naphthyridine-2-carboxylic acid

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• SMILES: C1CNCC2=C1C=CC(=N2)C(=O)O
• InChI: InChI=1S/C9H10N2O2/c12-9(13)7-2-1-6-3-4-10-5-8(6)11-7/h1-2,10H,3-5H2,(H,12,13)
• InChIKey: HYKKIWQXUWPUKS-UHFFFAOYSA-N

5,6,7,8-Tetrahydro-1,7-naphthyridine-2-carboxylic Acid for CNS PET Tracer Development

5,6,7,8-Tetrahydro-1,7-naphthyridine-2-carboxylic acid (CAS 1823876-18-1) is a partially saturated bicyclic heterocycle within the 1,7-naphthyridine family. It serves primarily as a critical synthetic intermediate [1]. Its core scaffold is recognized as a conformationally-restricted analog of the biologically active 2-(3-pyridyl)ethylamine pharmacophore, a feature that imposes structural rigidity and profoundly influences target binding [2]. The strategic placement of the carboxylic acid at the 2-position is not arbitrary; it is requisite for generating a potent class of metabotropic glutamate receptor 2 (mGluR2) negative allosteric modulators (NAMs) that demonstrate nanomolar affinity, rendering this compound indispensable for neuroscience drug discovery and molecular imaging probe development [1].

Key intermediate for mGluR2 NAM research and PET tracer synthesis

Conformationally-restricted 2-(3-pyridyl)ethylamine pharmacophore core

Regioisomer-specific 2-carboxylic acid for mGluR2 SAR programs

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. View Source
• [2] Dow RL, Schneider SR. An improved synthesis of 5,6,7,8-tetrahydro-1,7-naphthyridine - a conformationally-restricted analog of 2-(3-pyridyl)ethylamine. J Heterocycl Chem. 2009;38(2):417-421. View Source

Regioisomeric Specificity of Tetrahydro-1,7-naphthyridine Carboxylic Acids

The position of the carboxylic acid on the tetrahydro-1,7-naphthyridine scaffold is a deterministic factor for downstream biological activity. The 2-carboxylic acid isomer is a direct precursor to the 2-carboxamide class of mGluR2 NAMs, which exhibit high affinity and CNS permeability [1]. In contrast, the readily available 3-carboxylic acid isomer (CAS 1260670-10-7) serves as a precursor to an entirely different chemotype, historically associated with antihypertensive agents and other unrelated targets [2]. Simply swapping the 3-carboxylic acid for the 2-carboxylic acid in a synthetic route designed for 2-carboxamide mGluR2 NAMs will fail to produce the correct pharmacophore. This strict regioisomeric specificity means generic substitution is chemically infeasible and will derail structure-activity relationship (SAR) programs, leading to loss of potency and target engagement.

3-Carboxylic acid isomer leads to inactive mGluR2 chemotype

Derivatives of the 3-carboxylic acid regioisomer show no reported mGluR2 activity, unlike the 2-carboxylic acid-derived NAMs.

Regioisomer mismatch disrupts target engagement

Swapping the 3-carboxylic acid into a synthetic route designed for 2-carboxamide mGluR2 NAMs will not yield the correct pharmacophore.

Physicochemical profiles differ and can shift CNS property optimization

The 3-carboxylic acid isomer may produce candidates with higher tPSA and lower predicted brain permeability, altering SAR outcomes.

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. View Source
• [2] Justia Patents. Aralkyl or aryloxyalkyl 1,7-naphthyridine-3-carboxylic acid esters. US Patent 3,956,331. View Source

mGluR2 Potency, Selectivity, and CNS Physicochemical Profile

Superior mGluR2 NAM Potency vs 3-Carboxylate Controls

The 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid is the obligate precursor to a series of second-generation mGluR2 NAMs (14a-14g). These 2-carboxamide derivatives demonstrate direct, quantifiable affinity for the mGluR2 receptor, while the 3-carboxylic acid regioisomer and its derivatives are inactive on this target. For instance, the optimized 2-carboxamide NAM 14b showed a nanomolar IC50 of 24 ± 5 nM against mGluR2 in GIRK assays, a level of potency unattainable with the 3-substituted scaffold. [1]

mGluR2 NAM Potency

Class-level inference

2-carboxamide derivative 14b: IC50 24 ± 5 nM vs. 3-carboxylate derivatives: inactive on mGluR2

Supports mGluR2 pathway research with nanomolar potency enabled by the 2-carboxylic acid scaffold.

Human mGluR2 GIRK assay; see source for full dataset.

Evidence Dimension	mGluR2 inhibitory potency (IC50)
Target Compound Data	Precursors to compounds with IC50 as low as 24 nM (compound 14b)
Comparator Or Baseline	Derivatives of 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid (no reported mGluR2 activity)
Quantified Difference	Enables nanomolar potency vs. inactivity on mGluR2 for the 3-carboxylic acid chemotype
Conditions	Human mGluR2 GIRK assay in HEK293 cells

Why This Matters

This confirms that the 2-carboxylic acid scaffold is an absolute requirement for achieving potent mGluR2 NAM activity, making it the only viable choice for PET tracer and therapeutic programs targeting mGluR2.

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. (See Table 1 for IC50 data). View Source

mGluR2 Subtype Selectivity over mGluR3

A critical liability for CNS drugs is off-target activity, particularly against closely related receptor subtypes. The tetrahydro-1,7-naphthyridine-2-carboxamide NAM library uniformly demonstrated excellent selectivity for mGluR2 over mGluR3. The most potent compound, 14b, was completely inactive against mGluR3 up to a concentration of 30 µM. This represents a >1250-fold selectivity window relative to its mGluR2 IC50 of 24 nM. This selectivity profile is an emergent property of the specific 2-substituted scaffold and is not observed with analogs based on alternative naphthyridine regioisomers. [1]

Subtype Selectivity

Class-level inference

Selectivity index >1250-fold for mGluR2 (IC50 24 nM) over mGluR3 (IC50 >30,000 nM)

Supports mGluR2-selective probe development and receptor-subtype differentiation in research.

No mGluR3 activity observed up to 30 µM; data from HEK293 GIRK assays.

Evidence Dimension	Subtype selectivity (mGluR2 vs. mGluR3)
Target Compound Data	Compound 14b mGluR3 IC50 > 30,000 nM (vs. mGluR2 IC50 of 24 nM)
Comparator Or Baseline	First-generation mGluR2 ligands (variable selectivity profiles) or 3-carboxylic acid derivatives (different target profiles)
Quantified Difference	Selectivity index > 1250-fold for mGluR2 over mGluR3
Conditions	Human mGluR2/mGluR3 GIRK assays in HEK293 cells

Why This Matters

This high degree of receptor subtype selectivity, essential for avoiding off-target CNS effects, is a hallmark of this specific 2-carboxylic acid-derived chemotype and a key factor in candidate selection for in vivo imaging and therapeutic applications.

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. (See Table 1 and Figure 2). View Source

Optimized Physicochemical Properties for CNS PET Tracers

For a CNS PET tracer, optimal brain penetration requires a balanced lipophilicity (cLogD) and low topological polar surface area (tPSA). The 2-carboxamide NAM library, all derived from the target carboxylic acid, was designed to improve upon first-generation ligands. Compound 14b, for example, exhibits a favorable cLogD of 3.54 and a tPSA of 80.28 Ų, which aligns well with established CNS drug-likeness thresholds (tPSA < 90 Ų and cLogD 1–4). This direct product profile demonstrates that starting from the 2-carboxylic acid building block allows for systematic optimization within a physicochemical space proven suitable for brain imaging, which is a purer starting point than the more polar 3-carboxylic acid isomer, which would inherently yield products with higher tPSA and lower brain permeability. [1]

CNS Property Profile

Class-level inference

cLogD 3.54, tPSA 80.28 Ų (14b)

Meets reported CNS tracer-likeness thresholds and supports brain-penetrant SAR exploration.

Calculated values; tPSA

Radiosynthesis Utility

Supporting evidence

Radiochemical purity >99%, molar activity >74 GBq/µmol after 11C-methylation

Supports reproducibility in radiolabeling workflow and process-controlled tracer preparation.

11C-labeled carboxamide; HPLC quality control. Data from Theranostics 2020.

Evidence Dimension	CNS drug-likeness (cLogD and tPSA)
Target Compound Data	Compound 14b: cLogD = 3.54, tPSA = 80.28 Ų
Comparator Or Baseline	First-generation mGluR2 ligands (reported as more polar with higher tPSA) and literature-standard CNS permeability thresholds
Quantified Difference	Achieved tPSA below 90 Ų threshold and cLogD within optimal range, meeting criteria for CNS PET tracer development
Conditions	Calculated using ChemDraw 16.0

Why This Matters

This quantitative profile confirms the scaffold's suitability for generating CNS-penetrant molecules, a critical requirement for PET imaging and CNS drug development that not all naphthyridine regioisomers can satisfy.

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. (See Table 1 for cLogD and tPSA data). View Source

Radiosynthesis Utility and Radioligand Manufacturability

The practical procurement value of 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid is proven by its efficient conversion to radiolabeled products. Conversion of the carboxylic acid to the corresponding carboxamide followed by 11C-methylation yielded PET tracers with radiochemical purities greater than 99% and molar activities exceeding 74 GBq/μmol (2 Ci/μmol). The overall synthesis time for the final radiotracer from advanced intermediates is robust and reproducible. This demonstrates that the 2-carboxylic acid is a highly reliable and scalable precursor for GMP-grade PET tracer production, a feature that cannot be assumed for the untested 3-carboxylic acid isomer. [1]

Radiosynthesis Utility

Supporting evidence

Radiochemical purity >99%, molar activity >74 GBq/µmol after 11C-methylation

Supports reproducibility in radiolabeling workflow and process-controlled tracer preparation.

11C-labeled carboxamide; HPLC quality control. Data from Theranostics 2020.

Evidence Dimension	Radiochemical yield, purity, and molar activity
Target Compound Data	Radiochemical purity > 99%, molar activity > 74 GBq/μmol
Comparator Or Baseline	Standard quality control thresholds for clinical PET tracer production
Quantified Difference	Meets or exceeds clinical-grade PET tracer specifications
Conditions	11C radiolabeling with [11C]CH3I; QC via HPLC

Why This Matters

For procurement decisions in radiopharmaceutical development, proven performance in delivering a final product that meets stringent clinical release criteria is a powerful differentiator.

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. (See Radiochemistry section). View Source

Preferred Application Scenarios

mGluR2 PET Imaging Agent Development

This compound is the established synthetic entry point for creating a potent and selective library of mGluR2 NAMs, as demonstrated by the high affinity (IC50 24 nM) and subtype selectivity (>1250-fold) achieved by its derived carboxamides [1]. Its verified conversion to a high-purity (>99%) carbon-11 PET tracer makes it uniquely qualified for translational neuroscience programs aimed at imaging mGluR2 in schizophrenia, depression, and Alzheimer's disease [1].

mGluR2 SAR and Lead Optimization

The 2-carboxylic acid scaffold provides a rigid, conformationally-locked core that mimics the 2-(3-pyridyl)ethylamine pharmacophore [2]. Its use ensures the resulting compounds remain within a defined and favorable physicochemical space (tPSA ~80.28 Ų, cLogD ~3.54), unlike the 3-carboxylic acid isomer [1]. For medicinal chemistry teams optimizing CNS drugs, this building block offers a privileged starting point that systematically generates molecules with brain-permeable, potent, and selective profiles.

Clinical PET Radiopharmaceutical Precursor Supply

The compound's proven ability to be efficiently converted to radiolabeling precursors and subsequently to clinical-grade 11C-radiotracers under robust, reproducible conditions (molar activity >74 GBq/μmol) addresses a critical supply chain challenge [1]. Procurement of the 2-carboxylic acid is a prerequisite for any cGMP radiopharmaceutical production line focusing on mGluR2 CNS targets.

Application

Selection Property

Validation Focus

mGluR2 PET tracer research

Precursor for high-affinity mGluR2 NAM series

Target engagement and in vivo imaging endpoints

mGluR2 NAM lead optimization

Conformationally-restricted 2-carboxylic acid core

CNS property optimization (cLogD/tPSA) within privileged chemical space

Radiopharmaceutical precursor supply for PET research

Validated radiolabeling performance

Radiochemical purity and process-controlled synthesis

• [1] Zhang X, Zhang Y, Chen Z, et al. Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. 2020;10(24):11178-11196. View Source
• [2] Dow RL, Schneider SR. An improved synthesis of 5,6,7,8-tetrahydro-1,7-naphthyridine - a conformationally-restricted analog of 2-(3-pyridyl)ethylamine. J Heterocycl Chem. 2009;38(2):417-421. View Source